Cas no 67381-50-4 (4-Carboxy-a-methylbenzeneacetic Acid)

4-Carboxy-a-methylbenzeneacetic Acid Properties

Names and Identifiers

• 4-Carboxy-α-methylbenzeneacetic Acid
• 4-(1-Carboxyethyl)benzoic acid
• 67381-50-4
• UNII-P4981U4USV
• Benzoic acid, 4-(1-carboxyethyl)-
• EN300-374646
• 4-Carboxy-alpha-methylbenzeneacetic acid
• FT-0664338
• 4-CARBOXY-.ALPHA.-METHYLBENZENEACETIC ACID
• BENZENEACETIC ACID, 4-CARBOXY-.ALPHA.-METHYL-
• DL-2-(4-CARBOXYPHENYL)PROPIONIC ACID
• P4981U4USV
• A-methylbenzeneacetic Acid
• 2-p-carboxyphenylpropionic acid
• SCHEMBL4488292
• 4-Carboxy-
• Q27286130
• Benzeneacetic acid, 4-carboxy-a-methyl-; 4-Carboxy-a-methylbenzeneacetic acid; 2-p-Carboxyphenylpropionic acid; 4-(1-Carboxyethyl)benzoic acid; DL-2-(4-Carboxyphenyl)propionic acid; Carboxyhydratropic acid (CA-HA)
• 4-Carboxy-a-methylbenzeneacetic Acid
• DB-315636
• 4-(1-Carboxy-ethyl)-benzoic acid
• G79195
• +Expand

• InChIKey： ZHJJCJKDNFTHKD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O4/c1-6(9(11)12)7-2-4-8(5-3-7)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
• SMILES： CC(C1=CC=C(C=C1)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 194.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 194.058
• Heavy Atom Count: 14
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• LogP: 1.57290
• PSA: 74.60000
• Refractive Index: 1.581
• Boiling Point: 390.1°C at 760 mmHg
• Flash Point: 203.9°C
• Density: 1.324